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Compound of Interest

Compound Name:
3-(3-fluoro-4-

methoxyphenyl)propanoic acid

Cat. No.: B1334988 Get Quote

CAS Number: 69888-90-0

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides a detailed analysis of 3-(3-fluoro-4-methoxyphenyl)propanoic
acid, a fluorinated aromatic carboxylic acid of interest in medicinal chemistry and drug

discovery. The document outlines its chemical properties, synthesis, and potential biological

activities, with a focus on its emerging role as a modulator of G-protein coupled receptor 40

(GPR40).

Physicochemical and Spectroscopic Data
While specific experimental data for the melting point, boiling point, and solubility of 3-(3-
fluoro-4-methoxyphenyl)propanoic acid are not readily available in the public domain,

estimations based on structurally similar compounds suggest it is a solid at room temperature

with limited solubility in water and better solubility in organic solvents.

Table 1: Physicochemical Properties of 3-(3-Fluoro-4-methoxyphenyl)propanoic Acid
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Property Value

CAS Number 69888-90-0

Molecular Formula C₁₀H₁₁FO₃

Molecular Weight 198.19 g/mol

Appearance White to off-white solid (predicted)

Spectroscopic Data:

Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, and mass spectrometry

for 3-(3-fluoro-4-methoxyphenyl)propanoic acid are not widely published. However,

predicted spectra can be inferred from the analysis of analogous compounds.

Synthesis Methodology
A detailed experimental protocol for the synthesis of 3-(3-fluoro-4-methoxyphenyl)propanoic
acid is not explicitly described in publicly accessible literature. However, a common synthetic

route for this class of compounds involves the hydrogenation of the corresponding cinnamic

acid derivative.

General Experimental Protocol: Hydrogenation of a
Cinnamic Acid Precursor
This protocol describes a general method for the synthesis of 3-phenylpropanoic acids from

their cinnamic acid precursors, which can be adapted for the synthesis of 3-(3-fluoro-4-
methoxyphenyl)propanoic acid.

Materials:

3-(3-Fluoro-4-methoxyphenyl)cinnamic acid (precursor)

Ethanol

10% Palladium on charcoal (Pd/C)
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Hydrogen gas (H₂)

Filtration apparatus (e.g., Celite or filter paper)

Rotary evaporator

Procedure:

Dissolve the 3-(3-fluoro-4-methoxyphenyl)cinnamic acid in a suitable solvent such as ethanol

in a reaction vessel.

Add a catalytic amount of 10% palladium on charcoal to the solution.

Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (typically

at or slightly above atmospheric pressure).

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or

¹H NMR until the starting material is consumed.

Once the reaction is complete, carefully filter the mixture to remove the palladium catalyst.

Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to

yield the crude 3-(3-fluoro-4-methoxyphenyl)propanoic acid.

The crude product can be further purified by recrystallization or column chromatography if

necessary.
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General Synthesis Workflow

Start with
3-(3-Fluoro-4-methoxyphenyl)cinnamic acid

Dissolve in Ethanol

Add 10% Pd/C catalyst

Hydrogenate under H₂ atmosphere

Monitor reaction (TLC/NMR)

Filter to remove catalyst

Evaporate solvent

3-(3-Fluoro-4-methoxyphenyl)propanoic acid
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GPR40 Signaling Pathway
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-(3-Fluoro-4-
methoxyphenyl)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334988#3-3-fluoro-4-methoxyphenyl-propanoic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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